Cas no 221654-65-5 (2-Benzothiazolamine,6-fluoro-N-methyl-)

2-Benzothiazolamine,6-fluoro-N-methyl- is a synthetic organic compound with notable structural features. This compound is highly valued for its potential applications in medicinal chemistry, particularly in the synthesis of novel pharmaceuticals. Its unique 6-fluoro-N-methyl group confers distinct reactivity and selectivity, making it a valuable intermediate in drug development. The compound's stability and ease of handling contribute to its appeal in research and development settings.
2-Benzothiazolamine,6-fluoro-N-methyl- structure
221654-65-5 structure
Product Name:2-Benzothiazolamine,6-fluoro-N-methyl-
CAS No:221654-65-5
MF:C8H7FN2S
MW:182.217983484268
CID:244284
Update Time:2025-07-15

2-Benzothiazolamine,6-fluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,6-fluoro-N-methyl-
    • (6-Fluoro-2-benzothiazolyl)methylamine
    • 2-Benzothiazolamine,6-fluoro-N-methyl-(9CI)
    • Inchi: 1S/C8H7FN2S/c1-10-8-11-6-3-2-5(9)4-7(6)12-8/h2-4H,1H3,(H,10,11)
    • InChI Key: OGBOCBCKIXFUPO-UHFFFAOYSA-N
    • SMILES: S1C2=CC(F)=CC=C2N=C1NC

Computed Properties

  • Exact Mass: 182.03151
  • Monoisotopic Mass: 182.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.2A^2

Experimental Properties

  • PSA: 24.92

2-Benzothiazolamine,6-fluoro-N-methyl- Pricemore >>

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